Cas no 2169858-86-8 (ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate
• CAS No: 2169858-86-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6050475
• PubChem ID: 165745923
• Update Time: 2025-08-02

ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate
• 2169858-86-8
• EN300-1460409

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)7-9(2)10-5-6-12(3)8-10/h5-8H,4H2,1-3H3/b9-7-
• InChI Key： YRIGNKZRTUYSRR-CLFYSBASSA-N
• SMILES： O(CC)C(/C=C(/C)\C1C=CN(C)C=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.2Ų

Additional information on ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate

Ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate: A Comprehensive Overview

Ethyl (2Z)-3-(1-methyl-1H-pyrrol-3-yl)but-2-enoate, with the CAS number 2169858-86-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate, is a derivative of acrylic acid and features a substituted pyrrole ring. Its structure consists of a conjugated enoate group and a methyl-substituted pyrrole moiety, which imparts unique electronic and structural properties.

The CAS number 2169858-86-8 identifies this compound in chemical databases, facilitating its identification and reference in scientific literature. The compound's structure is characterized by a Z-configured double bond, which is crucial for its reactivity and application in various chemical reactions. The presence of the pyrrole ring introduces aromaticity and potential for π-interactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate in the development of advanced materials. Researchers have explored its use as a precursor for polymeric materials with tailored optical and electronic properties. For instance, the compound has been employed in the synthesis of stimuli-responsive polymers, where its conjugated system enables reversible changes in molecular conformation upon exposure to external stimuli such as light or temperature.

In addition to its role in polymer chemistry, ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate has been investigated for its potential in drug delivery systems. The pyrrole moiety is known to exhibit bioactivity, and its incorporation into drug carriers could enhance targeting efficiency and drug release profiles. Recent findings suggest that this compound can serve as a versatile platform for designing amphiphilic molecules with applications in nanomedicine.

The synthesis of ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate typically involves multi-step organic reactions, including alkylation, cyclization, and esterification. Modern methodologies have focused on improving the efficiency and scalability of these reactions. For example, catalytic asymmetric synthesis has been employed to control the stereochemistry of the double bond, yielding enantiomerically enriched products that are valuable for chiral recognition studies.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed in recent studies. Results indicate that under specific conditions, ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate can undergo enzymatic degradation, making it a more sustainable option for certain industrial applications. This aligns with the growing emphasis on green chemistry principles in modern chemical research.

In conclusion, ethyl (2Z)-3-(1-methylpyrrol-3-yl)acrylate (CAS number 2169858-86-8) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As advancements in synthetic methods and material characterization continue to unfold, this compound is poised to play an even greater role in shaping future technologies.